6-chloro-4-hydroxy-1H-indole-2-carboxylic acid
Description
6-chloro-4-hydroxy-1H-indole-2-carboxylic acid is a chemical compound with the linear formula C9H6ClNO2. It has a molecular weight of 195.607 . This compound is part of a collection of rare and unique chemicals provided by Sigma-Aldrich .
Chemical Reactions Analysis
While specific chemical reactions involving this compound are not detailed in the sources I found, indole derivatives are known to be involved in a variety of chemical reactions .Future Directions
Indole derivatives, including 6-chloro-4-hydroxy-1H-indole-2-carboxylic acid, have diverse biological activities and immense potential for further exploration for new therapeutic possibilities . Their role in the treatment of various disorders and diseases has attracted increasing attention in recent years .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-chloro-4-hydroxy-1H-indole-2-carboxylic acid involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2-nitrobenzaldehyde", "ethyl acetoacetate", "aniline", "sodium hydroxide", "sodium hypochlorite", "sodium hydroxide", "hydrochloric acid", "sodium hydroxide", "sodium bicarbonate", "sodium chloride", "water", "ethanol" ], "Reaction": [ "Step 1: Condensation of 2-nitrobenzaldehyde and ethyl acetoacetate in the presence of aniline and sodium hydroxide to form 2-(phenylamino)-3-nitrobut-2-enoic acid ethyl ester.", "Step 2: Reduction of the nitro group in the above intermediate using sodium hypochlorite and sodium hydroxide to form 2-(phenylamino)-3-amino-but-2-enoic acid ethyl ester.", "Step 3: Cyclization of the above intermediate using hydrochloric acid to form 6-chloro-4-hydroxy-1H-indole-2-carboxylic acid ethyl ester.", "Step 4: Hydrolysis of the ester group in the above intermediate using sodium hydroxide to form 6-chloro-4-hydroxy-1H-indole-2-carboxylic acid.", "Step 5: Purification of the final product using sodium bicarbonate, water, and ethanol to obtain the desired compound." ] } | |
| 1552532-35-0 | |
Molecular Formula |
C9H6ClNO3 |
Molecular Weight |
211.6 |
Purity |
95 |
Origin of Product |
United States |
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